2-Chloro-4-(trifluoromethyl)benzo[d]thiazole
Overview
Description
2-Chloro-4-(trifluoromethyl)benzo[d]thiazole is an organic compound belonging to the class of thiazoles. It is a white solid with a melting point of 66-67°C. The compound is used in various scientific research applications, including organic synthesis, pharmaceuticals and biochemistry. It is also used as a precursor in the synthesis of a variety of other organic compounds.
Scientific Research Applications
Corrosion Inhibition
Benzothiazole derivatives, including structures related to 2-Chloro-4-(trifluoromethyl)benzo[d]thiazole, have been extensively studied for their corrosion inhibiting properties. Research has demonstrated that these compounds can significantly protect carbon steel against corrosion in acidic environments, such as 1 M HCl solutions. The effectiveness of these inhibitors is attributed to their ability to adsorb onto metal surfaces through both physical and chemical means, offering a promising approach for corrosion protection in industrial applications Zhiyong Hu et al., 2016.
Organic Semiconductors
The electron-deficient heterocycle of benzothiazole and its derivatives, including this compound, plays a crucial role in the development of organic semiconductors. These materials have been utilized in various optoelectronic applications, such as transistors, solar cells, photodetectors, and thermoelectrics. The incorporation of benzothiazole structures into semiconducting polymers has been shown to enable high-performance optoelectronic devices, highlighting the significance of benzothiazole derivatives in advancing organic electronics Zhihua Chen et al., 2016.
Antimicrobial Activity
Benzothiazole derivatives, related to this compound, have demonstrated promising antimicrobial properties. For instance, the synthesis of N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides and their evaluation against various microbial strains have revealed significant antimicrobial activities. These compounds show potential as leads for the development of new antimicrobial agents, indicating the versatility of benzothiazole derivatives in pharmaceutical research N. Rezki, 2016.
Drug Discovery Building Blocks
Benzothiazole structures, including those similar to this compound, have been identified as valuable building blocks in drug discovery. Their incorporation into diverse chemical entities has led to the synthesis of compounds with a wide range of bioactivities. This versatility underscores the importance of benzothiazole derivatives in medicinal chemistry, offering numerous possibilities for the design and synthesis of novel therapeutic agents Martina Durcik et al., 2020.
Fluorescent Probes
Benzothiazole-based compounds, akin to this compound, have been utilized as fluorescent probes for bioimaging and sensing applications. These probes exhibit high sensitivity and selectivity towards various ions, demonstrating their utility in biological sciences. The development of benzothiazole-based fluorescent probes contributes to advancements in imaging techniques, enabling detailed study of cellular processes and molecular interactions Biao Gu et al., 2017.
Properties
IUPAC Name |
2-chloro-4-(trifluoromethyl)-1,3-benzothiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF3NS/c9-7-13-6-4(8(10,11)12)2-1-3-5(6)14-7/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTDGCBQYEPMXDI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF3NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90646592 | |
Record name | 2-Chloro-4-(trifluoromethyl)-1,3-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90646592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898748-15-7 | |
Record name | 2-Chloro-4-(trifluoromethyl)-1,3-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90646592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4-(trifluoromethyl)-1,3-benzothiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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